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Introduction

Salicylidene-2-aminopyridine, a Schiff base derived from the condensation of salicylaldehyde
and 2-aminopyridine, is a versatile compound with significant interest in coordination chemistry
and medicinal chemistry.[1] Its ability to form stable complexes with various metal ions has led
to extensive research into its potential applications, particularly in the development of novel
antimicrobial agents.[1][2][3] This technical guide provides an in-depth overview of
Salicylidene-2-aminopyridine, including its chemical identity, physicochemical properties,
synthesis protocols, and biological activities.

Chemical Identity

Identifier Value

CAS Number 1823-47-8[4]

IUPAC Name 2-[(E)-pyridin-2-yliminomethyl]phenol
Molecular Formula C12H10N20[4]

Molecular Weight 198.22 g/mol [4]

N-Salicylidene-2-aminopyridine, 2-
Synonyms (Salicylideneamino)pyridine, N-

Pyridylsalicylideneamine[4]
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Physicochemical Properties

Salicylidene-2-aminopyridine is typically a yellow to orange crystalline solid.[1] A summary of its

key physicochemical properties is presented below.

Property Value

Reference

Yellow or orange crystalline
Appearance

[1]

solid
Melting Point 60-62 °C [2]
Soluble in polar solvents like
Solubility ethanol; insoluble in non-polar [1]
solvents.
- Generally stable under
Stability [1]

standard laboratory conditions.

Synthesis of Salicylidene-2-aminopyridine

The synthesis of Salicylidene-2-aminopyridine is primarily achieved through the condensation

reaction between salicylaldehyde and 2-aminopyridine.[1]

Experimental Protocol: Reflux Method

A common and efficient method for the synthesis of Salicylidene-2-aminopyridine involves

refluxing the reactants in ethanol.[1][2]

Materials:

Salicylaldehyde (1 equivalent)

2-Aminopyridine (1 equivalent)

Ethanol

Formic acid (catalytic amount)

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.evitachem.com/product/evt-1490307
https://www.evitachem.com/product/evt-1490307
https://www.isca.me/rjcs/Archives/v3/i9/5.ISCA-RJCS-2013-127.pdf
https://www.evitachem.com/product/evt-1490307
https://www.evitachem.com/product/evt-1490307
https://www.evitachem.com/product/evt-1490307
https://www.evitachem.com/product/evt-1490307
https://www.isca.me/rjcs/Archives/v3/i9/5.ISCA-RJCS-2013-127.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15069772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Hexane
Procedure:

e Dissolve 2-aminopyridine (e.g., 1.88 g, 20 mmol) in ethanol (e.g., 10 mL) in a round-bottom
flask.[2]

 To this stirred solution, add a solution of 2-hydroxybenzaldehyde (salicylaldehyde) (e.g., 2.45
g, 20 mmol) and a few drops of formic acid.[2]

o Reflux the reaction mixture for approximately 6 hours.[2]
 After reflux, allow the mixture to cool, leading to the precipitation of the product.
o Collect the precipitate by filtration.

o Recrystallize the crude product from an ethanol-hexane mixture (1:1) to obtain pure, yellow-
orange crystals of Salicylidene-2-aminopyridine.[2]

Experimental Protocol: Green Chemistry (Solvent-Free)
Method

A solvent-free approach offers an environmentally friendly alternative for the synthesis.[5]
Materials:

e 2-Aminopyridine (1 mmol)

o Appropriate aromatic aldehyde (in this case, salicylaldehyde) (1 mmol)

Procedure:

e Grind a mixture of 2-aminopyridine and salicylaldehyde thoroughly in a clean, dry porcelain
mortar with a pestle until the mixture becomes sticky.[5]

e Leave the sticky mass in the air for a period ranging from 2 to 70 minutes, with occasional
grinding.[5]
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» Monitor the reaction completion using thin-layer chromatography (TLC).[5]
e Once the reaction is complete, scrape the solid mass from the mortar.
o Recrystallize the product from dilute aqueous ethanol.[5]

Characterization Data

The synthesized Salicylidene-2-aminopyridine can be characterized using various
spectroscopic techniques.

Technique Key Observations

A characteristic band for the imine group (C=N)
stretching vibration appears around 1608-1615
cm~1, The absence of the aldehydic C=0

Infrared (IR) Spectroscopy stretching band confirms the formation of the
Schiff base. A band for the phenolic C-O

stretching is observed around 1270-1288 cm™1.

[2]

A sharp singlet corresponding to the imine
1H Nuclear Magnetic Resonance (NMR) proton (-CH=N-) is typically observed between
Spectroscopy 9.34 and 9.53 ppm, confirming the formation of
the Schiff base.[2]

Biological Activities and Mechanism of Action

Salicylidene-2-aminopyridine and its metal complexes have demonstrated notable biological
activities, particularly antimicrobial properties.[2][3]

Antimicrobial Activity

Studies have shown that Salicylidene-2-aminopyridine and its derivatives are capable of
inhibiting the growth of various bacteria, including both Gram-positive (e.g., Staphylococcus
aureus) and Gram-negative (e.g., Escherichia coli) strains.[2] The antimicrobial efficacy can be
influenced by the presence of different substituent groups on the salicylidene ring and the
solvent used.[2]
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Proposed Mechanism of Action

The biological activity of Salicylidene-2-aminopyridine is often enhanced upon coordination with
metal ions.[1] The resulting metal complexes are believed to exert their antimicrobial effects by

disrupting essential microbial metabolic pathways.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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